Cas no 544436-46-6 (2,7-Dibromo-9-(2-ethylhexyl)carbazole)

2,7-Dibromo-9-(2-ethylhexyl)carbazole is a brominated carbazole derivative with a 2-ethylhexyl side chain, offering enhanced solubility in organic solvents compared to unsubstituted carbazole analogs. This compound serves as a key intermediate in the synthesis of conjugated polymers and small-molecule semiconductors, particularly for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The dibromo substitution at the 2,7-positions enables efficient cross-coupling reactions, facilitating the construction of extended π-conjugated systems. The 2-ethylhexyl group improves processability without significantly disrupting electronic properties. Its well-defined structure and reactivity make it valuable for precise material design in organic electronics research.
2,7-Dibromo-9-(2-ethylhexyl)carbazole structure
544436-46-6 structure
Product Name:2,7-Dibromo-9-(2-ethylhexyl)carbazole
CAS No:544436-46-6
MF:C20H23Br2N
MW:437.211323976517
MDL:MFCD23703116
CID:354579
PubChem ID:253660645
Update Time:2025-06-10

2,7-Dibromo-9-(2-ethylhexyl)carbazole Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dibromo-9-(2-ethylhexyl)-9H-carbazole
    • 2,7-Dibromo-9-(2-ethylhexyl)carbazole
    • 9H-Carbazole, 2,7-dibromo-9-(2-ethylhexyl)-
    • OLOMDFPWMJQODN-UHFFFAOYSA-N
    • STL290615
    • 7870AB
    • AK123233
    • 2,7-dibromo-9-(2-ethylhexyl)-carbazole
    • AX8247411
    • ST24038881
    • D4735
    • SCHEMBL923650
    • AKOS016011726
    • MFCD23703116
    • D90328
    • AS-65016
    • 544436-46-6
    • DTXSID20476960
    • DB-337982
    • MDL: MFCD23703116
    • Inchi: 1S/C20H23Br2N/c1-3-5-6-14(4-2)13-23-19-11-15(21)7-9-17(19)18-10-8-16(22)12-20(18)23/h7-12,14H,3-6,13H2,1-2H3
    • InChI Key: OLOMDFPWMJQODN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C3C=CC(=CC=3N(C=2C=1)CC(CC)CCCC)Br

Computed Properties

  • Exact Mass: 435.02000
  • Monoisotopic Mass: 435.01972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9
  • XLogP3: 7.8

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 100.0 to 104.0 deg-C
  • Boiling Point: 502.3±43.0 °C at 760 mmHg
  • Flash Point: 257.6±28.2 °C
  • PSA: 4.93000
  • LogP: 7.53590
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2,7-Dibromo-9-(2-ethylhexyl)carbazole Security Information

2,7-Dibromo-9-(2-ethylhexyl)carbazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,7-Dibromo-9-(2-ethylhexyl)carbazole Pricemore >>

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2,7-Dibromo-9-(2-ethylhexyl)carbazole Production Method

Additional information on 2,7-Dibromo-9-(2-ethylhexyl)carbazole

Comprehensive Overview of 2,7-Dibromo-9-(2-ethylhexyl)carbazole (CAS No. 544436-46-6)

2,7-Dibromo-9-(2-ethylhexyl)carbazole (CAS No. 544436-46-6) is a high-performance organic compound widely recognized for its applications in advanced materials, particularly in the field of organic electronics and optoelectronic devices. This brominated carbazole derivative has garnered significant attention due to its unique photophysical properties, making it a critical component in the development of OLEDs (Organic Light-Emitting Diodes), photovoltaic cells, and semiconductor materials. Its molecular structure, featuring a carbazole core with 2,7-dibromo substitutions and a 2-ethylhexyl side chain, enhances solubility and processability, which are essential for industrial applications.

The growing demand for sustainable energy solutions and flexible electronics has propelled research into compounds like 2,7-Dibromo-9-(2-ethylhexyl)carbazole. Users frequently search for terms such as "carbazole derivatives in OLEDs", "high-efficiency organic semiconductors", and "brominated compounds for optoelectronics", reflecting the compound's relevance in cutting-edge technologies. Its ability to facilitate hole transport and electron-blocking properties makes it indispensable in the design of next-generation displays and energy-harvesting devices.

From a synthetic chemistry perspective, 2,7-Dibromo-9-(2-ethylhexyl)carbazole is synthesized through a series of well-optimized reactions, including Ullmann coupling and electrophilic aromatic substitution. The introduction of the 2-ethylhexyl group significantly improves its solubility in common organic solvents, which is a critical factor for solution-processable electronics. Researchers and manufacturers often highlight its thermal stability and film-forming capabilities, which are vital for large-scale production of organic electronic devices.

In the context of green chemistry and environmentally friendly materials, 2,7-Dibromo-9-(2-ethylhexyl)carbazole aligns with the global shift toward low-toxicity and high-performance alternatives. Its applications extend beyond electronics to include sensors and biomedical imaging, where its fluorescence properties are leveraged. The compound's versatility is further evidenced by its use in photocatalysis and light-harvesting systems, addressing the increasing demand for renewable energy technologies.

For those exploring material science innovations, 2,7-Dibromo-9-(2-ethylhexyl)carbazole represents a promising candidate due to its tunable electronic properties and compatibility with thin-film deposition techniques. Frequently asked questions include "How does 2,7-Dibromo-9-(2-ethylhexyl)carbazole improve OLED efficiency?" and "What are the latest advancements in carbazole-based materials?", underscoring its importance in ongoing research. As industries strive for energy-efficient solutions, this compound continues to play a pivotal role in shaping the future of organic electronics.

In summary, 2,7-Dibromo-9-(2-ethylhexyl)carbazole (CAS No. 544436-46-6) stands at the forefront of advanced material development, offering unparalleled benefits in optoelectronic applications. Its synthesis, properties, and diverse applications make it a subject of intense study and commercial interest, particularly in the realms of sustainable technology and innovative electronics. With ongoing research, this compound is poised to unlock new possibilities in smart materials and next-gen devices.

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